Cas no 1780594-92-4 (2,6-Dibromoimidazo[1,2-a]pyrimidine)

2,6-Dibromoimidazo[1,2-a]pyrimidine is a halogenated heterocyclic compound featuring a fused imidazo[1,2-a]pyrimidine core with bromine substituents at the 2 and 6 positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers favor this compound for its versatility in modifying the imidazo[1,2-a]pyrimidine scaffold, a motif of interest in medicinal chemistry due to its bioactive potential.

2,6-Dibromoimidazo[1,2-a]pyrimidine structure

1780594-92-4 structure

Product Name:2,6-Dibromoimidazo[1,2-a]pyrimidine

CAS No:1780594-92-4

MF:C₆H₃Br₂N₃

MW:276.916118860245

CID:6322228

PubChem ID:84714564

Update Time:2025-05-27

2,6-Dibromoimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,6-Dibromoimidazo[1,2-a]pyrimidine
- 1780594-92-4
- EN300-6794245
- Inchi： 1S/C6H3Br2N3/c7-4-1-9-6-10-5(8)3-11(6)2-4/h1-3H
- InChI Key： GBGXLTNAWFLQJI-UHFFFAOYSA-N
- SMILES： BrC1=CN2C=C(C=NC2=N1)Br

Computed Properties

Exact Mass: 276.86732g/mol
Monoisotopic Mass: 274.86937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 30.2Å²

2,6-Dibromoimidazo[1,2-a]pyrimidine Pricemore >>

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